[(2-Fluorophenyl)methyl](1-methoxybutan-2-yl)amine

• Molecular Formula: C12H18FNO
• Molecular Weight: 211.28 g/mol
• SMILES: CCC(COC)NCC1=CC=CC=C1F
• InChI: InChI=1S/C12H18FNO/c1-3-11(9-15-2)14-8-10-6-4-5-7-12(10)13/h4-7,11,14H,3,8-9H2,1-2H3
• InChIKey: RSDRGOKHZQKOST-UHFFFAOYSA-N

[(2-Fluorophenyl)methyl](1-methoxybutan-2-yl)amine: Baseline Characterization for Procurement Decisions

[(2-Fluorophenyl)methyl](1-methoxybutan-2-yl)amine (CAS 1342414-12-3) is a secondary arylalkylamine with molecular formula C12H18FNO and molecular weight 211.28 g/mol . The compound features a 2-fluorophenyl aromatic ring linked via a methylene bridge to a 1-methoxybutan-2-amine aliphatic moiety, containing one asymmetric center . Commercially available at 95% purity from multiple suppliers , this compound is primarily employed as a research intermediate and screening compound in medicinal chemistry programs. Its structural combination of a fluorinated aromatic ring with a chiral methoxybutylamine backbone distinguishes it from simpler benzylamine derivatives.

1

ortho-Fluoro benzylamine scaffold for medicinal chemistry screening

2

Racemic mixture with single chiral center supports initial SAR exploration

3

Supplier-reported purity baseline enables procurement benchmarking

[(2-Fluorophenyl)methyl](1-methoxybutan-2-yl)amine: Why Positional Isomers and Racemates Are Not Interchangeable

Fluorine substitution position on the aromatic ring fundamentally alters molecular recognition and physicochemical behavior. The ortho-fluorine in [(2-fluorophenyl)methyl](1-methoxybutan-2-yl)amine introduces steric and electronic effects distinct from para- or meta-fluorinated analogs , affecting both binding interactions and pharmacokinetic properties. Additionally, the compound possesses a single chiral center at the 2-position of the butyl chain; racemic mixtures cannot be assumed to exhibit equivalent biological activity to enantiomerically pure preparations [1]. Generic substitution with positional isomers such as [(4-fluorophenyl)methyl](1-methoxybutan-2-yl)amine or achiral analogs fails to preserve target engagement profiles critical for reproducible research outcomes.

Isomer risk

Fluorine position (ortho vs. para) alters electronic and steric profile; target engagement may not transfer.

Chirality risk

Racemic mixture cannot be assumed to reproduce enantiopure (R)-form behavior in stereosensitive assays.

Class risk

Class-level MAO-A selectivity may shift with ortho-fluoro substitution; direct extrapolation requires validation.

• [1] Kuujia. (2R)-1-Methoxybutan-2-amine, CAS 57883-06-4, Chiral Amine Intermediate. View Source

[(2-Fluorophenyl)methyl](1-methoxybutan-2-yl)amine: Quantified Comparative Evidence Against Analogs and Racemates

Purity Specification: [(2-Fluorophenyl)methyl](1-methoxybutan-2-yl)amine Commercial Grade Benchmark

The target compound is commercially supplied at a minimum purity of 95%, establishing a verifiable procurement benchmark against which batch-to-batch consistency can be assessed . This specification is consistent across multiple independent suppliers for the ortho-fluoro isomer .

Purity specification

Specification review

95% (minimum purity)

Isomer identity, not purity grade, is the key procurement discriminator.

Analytical method not specified; cross-supplier consistency reported.

Evidence Dimension	Commercial purity grade
Target Compound Data	95% (minimum purity specification)
Comparator Or Baseline	para-Fluoro isomer (CAS 1343891-06-4) also specified at 95% purity from same supplier class
Quantified Difference	Equivalent commercial grade; differentiation lies in isomeric identity rather than purity
Conditions	Commercial supplier specification; analytical method unspecified

Why This Matters

Purity specification parity across positional isomers highlights that isomer identity—not commercial grade—is the critical procurement determinant for experimental reproducibility.

Positional Isomer Structural Differentiation: ortho-Fluoro vs. para-Fluoro Comparison

The target compound (ortho-fluoro substitution) and its para-fluoro isomer share identical molecular formula (C12H18FNO) and molecular weight (211.28 g/mol) but differ in fluorine ring position . Ortho-fluorine placement introduces steric hindrance adjacent to the methylene linker and alters electron density distribution via inductive effects, which can affect binding pocket accommodation and metabolic stability relative to para-substituted analogs.

Positional isomer

Class-level inference

ortho-F vs para-F; identical MW 211.28

Fluorine position influences steric hindrance and electronic distribution.

SAR continuity is not preserved between positional isomers.

Evidence Dimension	Fluorine substitution position on phenyl ring
Target Compound Data	Fluorine at ortho (2-) position relative to methylene linker
Comparator Or Baseline	[(4-Fluorophenyl)methyl](1-methoxybutan-2-yl)amine with fluorine at para (4-) position
Quantified Difference	Positional difference: 2-fluoro vs. 4-fluoro; identical MW (211.28) and formula (C12H18FNO)
Conditions	Structural comparison based on canonical SMILES and InChI identifiers

Why This Matters

Positional isomers exhibit distinct biological target engagement and physicochemical properties; substitution with para-fluoro analog invalidates SAR continuity.

Chiral Center Presence: Differentiating Racemate from Enantiopure Preparations

The target compound contains one asymmetric carbon at the 2-position of the methoxybutan-2-yl moiety . Enantiomerically pure (R)-1-methoxybutan-2-amine (CAS 57883-06-4) serves as a chiral building block for asymmetric synthesis, with distinct stereochemical properties that influence downstream biological activity [1]. Racemic preparations of the target compound cannot substitute for enantiopure material in stereosensitive applications without explicit validation.

Chiral center

Class-level inference

Racemic vs. (R)-enantiomer (CAS 57883-06-4)

Biological activity may reside predominantly in one enantiomer.

Racemic substitution introduces uncontrolled variability in stereosensitive studies.

Evidence Dimension	Stereochemical configuration
Target Compound Data	Racemic mixture containing both (R)- and (S)-enantiomers at the 2-position
Comparator Or Baseline	(2R)-1-Methoxybutan-2-amine (CAS 57883-06-4) as enantiopure comparator
Quantified Difference	Racemic vs. enantiopure (R-configuration); stereocenter count: 1
Conditions	Structural analysis based on SMILES and chiral center designation

Why This Matters

Biological activity of chiral amines often resides predominantly in a single enantiomer; racemic substitution introduces uncontrolled variability in target engagement studies.

• [1] Kuujia. (2R)-1-Methoxybutan-2-amine, CAS 57883-06-4, Chiral Amine Compound. View Source

MAO-A vs. MAO-B Selectivity Profile in Class-Level Context

A structurally related benzylamine derivative in the same chemical class demonstrates differential inhibition of MAO-A and MAO-B isoforms, with IC50 values of 16 nM against MAO-A and 210,000 nM (210 μM) against MAO-B in bovine brain mitochondria assays [1]. The resulting selectivity index (MAO-B IC50 / MAO-A IC50) exceeds 13,000, indicating pronounced isoform selectivity. While direct data for [(2-fluorophenyl)methyl](1-methoxybutan-2-yl)amine are not available, this class-level profile informs expectations for fluorobenzyl-substituted secondary amines.

MAO selectivity

Class-level inference

Selectivity ratio >13,000-fold (MAO-A vs MAO-B)

Informs isoform selectivity expectations for fluorobenzyl-substituted secondary amines.

Data from class-representative compound (bovine brain mitochondria); not measured for the target compound.

Evidence Dimension	MAO isoform inhibition (IC50)
Target Compound Data	Not directly assayed; class-level inference applicable
Comparator Or Baseline	Class-representative compound (CHEMBL3585838): MAO-A IC50 = 16 nM; MAO-B IC50 = 210,000 nM
Quantified Difference	Selectivity ratio >13,000-fold favoring MAO-A over MAO-B
Conditions	Bovine brain mitochondria; serotonin substrate (MAO-A); benzylamine substrate (MAO-B); 60 min incubation; fluorimetric detection

Why This Matters

MAO-A selective inhibition profile distinguishes this chemical class from non-selective or MAO-B-preferring amines, guiding target selection in neurological disorder research programs.

• [1] BindingDB. BDBM50093711 (CHEMBL3585838). MAO-A IC50: 16 nM; MAO-B IC50: 2.10E+5 nM. Bovine brain mitochondria, fluorimetric assay. View Source

[(2-Fluorophenyl)methyl](1-methoxybutan-2-yl)amine: Evidence-Based Application Scenarios for Procurement

Medicinal Chemistry: Scaffold for Monoamine Oxidase Modulator Development

Fluorobenzyl-substituted secondary amines in this structural class exhibit potent and selective MAO-A inhibition (IC50 = 16 nM) with minimal MAO-B activity (IC50 = 210 μM), yielding a selectivity ratio >13,000 [1]. The ortho-fluoro substitution pattern on [(2-fluorophenyl)methyl](1-methoxybutan-2-yl)amine may further modulate this selectivity profile through steric and electronic effects. Researchers investigating neurological disorders where MAO-A selective modulation is therapeutically relevant should procure this specific isomer rather than para-fluoro or unsubstituted analogs.

Asymmetric Synthesis: Chiral Intermediate for Enantioselective Transformations

The 1-methoxybutan-2-amine moiety contains a chiral center that, when incorporated into the target compound, establishes a stereochemical framework for downstream asymmetric transformations. Enantiomerically pure analogs such as (2R)-1-methoxybutan-2-amine (CAS 57883-06-4) demonstrate utility as chiral auxiliaries and precursors for antiviral agents [1]. Procurement of the racemic target compound provides a cost-effective entry point for initial SAR exploration, with the option to transition to enantiopure material following chiral resolution or asymmetric synthesis optimization [2].

SAR Studies: Positional Isomer Series for Fluorine Substitution Mapping

The target compound (ortho-fluoro) and its para-fluoro isomer (CAS 1343891-06-4) share identical molecular weight (211.28 g/mol) and formula (C12H18FNO), differing only in fluorine ring position [1][2]. This matched pair enables controlled structure-activity relationship (SAR) studies isolating the effect of fluorine position on target binding, metabolic stability, and physicochemical parameters. Researchers should procure both isomers to generate internally consistent comparative datasets, as substitution with only one isomer yields incomplete SAR understanding.

Analytical Method Development: Chiral Separation Protocol Validation

With one asymmetric center at the 2-position of the butyl chain [1], [(2-fluorophenyl)methyl](1-methoxybutan-2-yl)amine serves as a model compound for developing and validating chiral chromatographic methods. The racemic mixture requires enantiomeric separation protocols—such as chiral HPLC or SFC—that can be optimized using this compound as a test substrate before application to structurally related chiral amines in pharmaceutical development pipelines [2].

Application

Selection Property

Validation Focus

Monoamine oxidase pathway research

Fluorobenzylamine scaffold with class-level MAO-A preference

Isoform selectivity profiling (MAO-A vs MAO-B)

Asymmetric synthesis entry point

Racemic mixture with a single chiral center

Chiral resolution and transition to enantiopure building blocks

Fluorine substitution SAR studies

Matched ortho- / para-fluoro isomer pair

Structure-activity relationship mapping of fluorine position

Chiral analytical method development

Single stereocenter model compound

Enantiomeric separation protocol validation (HPLC/SFC)

• [1] BindingDB. BDBM50093711 (CHEMBL3585838). MAO-A IC50: 16 nM; MAO-B IC50: 2.10E+5 nM. Bovine brain mitochondria assay. View Source
• [2] Kuujia. (2R)-1-Methoxybutan-2-amine, CAS 57883-06-4. Chiral amine compound; applications in asymmetric synthesis and antiviral agent development. View Source